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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923 Get Quote

M510F01 is a primary metabolite of the fungicide Boscalid, a succinate dehydrogenase

inhibitor (SDHI) used in agriculture.[1] Understanding the physical and chemical characteristics

of M510F01 is crucial for researchers, scientists, and drug development professionals involved

in environmental fate studies, toxicology, and residue analysis. This guide provides a

comprehensive overview of the known properties of M510F01, including its metabolic formation

and analytical methodologies.

Physical and Chemical Properties
The following table summarizes the key physicochemical properties of M510F01. This data is

essential for understanding its behavior in various environmental and biological systems.
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Property Value Source

Chemical Name

2-Chloro-N-(4'-chloro-5-

hydroxy[1,1'-biphenyl]-2-yl)-3-

pyridinecarboxamide

[1][2]

Synonyms

Boscalid-5-hydroxy, 2-Chloro-

N-(4'-chloro-5-

hydroxybiphenyl-2-

yl)nicotinamide

[2][3]

CAS Number 661463-87-2 [1][3][4]

Molecular Formula C18H12Cl2N2O2 [1][2][4]

Molecular Weight 359.21 g/mol [2]

Physical State Solid, white powder [1][4]

Melting Point
Onset temperature of 140 °C

(peak: 149 °C)
[5]

pH 5.5 at 10 g/l at 23 °C [4]

Assay ≥95.0% (HPLC) [3]

Impurities
~5% water (calculated from

elemental analysis)
[3]

SMILES String

ClC1=NC=CC=C1C(NC2=C(C

3=CC=C(Cl)C=C3)C=C(O)C=

C2)=O

[3]

InChI Key
GLTMLPGXPMAIOI-

UHFFFAOYSA-N
[2]

Toxicological and Safety Information
M510F01 exhibits certain hazards that require careful handling in a laboratory setting. The

following table outlines key toxicological and safety data.
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Aspect Information Source

Acute Toxicity

May be harmful if inhaled,

swallowed, or absorbed

through the skin. Causes eye

irritation and may cause

respiratory tract and skin

irritation.

[4]

Mutagenicity

Not mutagenic in the Ames

Test (in vitro, with or without

metabolic activation).

[4]

Environmental Hazards

Toxic to aquatic life with long-

lasting effects. Can

accumulate in aquatic

organisms.

[4]

Storage Class 11 - Combustible Solids [3]

WGK (Water Hazard Class) WGK 3 [3]

Metabolic Formation of M510F01
M510F01 is formed in biological systems through the metabolism of its parent compound,

Boscalid. The primary metabolic pathway involves the hydroxylation of the biphenyl group. This

biotransformation is a key consideration in toxicological assessments and residue analysis of

Boscalid.

Metabolic pathway from Boscalid to M510F01.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

M510F01 are not publicly available in the reviewed documents. However, the analytical

methods for its detection in environmental and biological matrices are described.

Analytical Method for M510F01 in Animal Matrices
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A common approach for the quantification of M510F01 in animal tissues involves extraction,

enzymatic hydrolysis of conjugates, and chromatographic analysis.[6] The general workflow is

outlined below.

General analytical workflow for M510F01 detection.

This technical guide provides a consolidated source of information on the physical and

chemical characteristics of M510F01. The data presented is intended to support researchers

and professionals in the fields of environmental science, toxicology, and agricultural chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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